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Compound Focus: Cbz-O-methyl-L-ser

CAS No.: 134807-65-1

Cat. No.: S1535236

Get Quote

The table below consolidates key information for chemicals that are potential precursors or derivatives in the

synthesis of your target molecule.

Compound Name
CAS
Number

Molecular
Formula

Molecular
Weight
(g/mol)

Key Physical Properties

N-Cbz-L-serine
(Potential starting

material)

1145-80-
8 [1]

C₁₁H₁₃NO₅

[1]
239.22 [1] Melting point: 116-119 °C; Specific

rotation: [α]20/D +5.8° (c=2.7,

AcOH) [1]

N-Cbz-L-serine
methyl ester
(Side-chain ester)

1676-81-

9 [2]

C₁₂H₁₅NO₅

[2]

253.25 [2] Boiling point: 170 °C at 0.01 mmHg;

Specific rotation: [α]20/D -13.4°
(C=0.01 g/ml MeOH); Form: Pale

yellow viscous liquid or solid [2]

O-methyl-L-serine
(Target compound
backbone)

4219-94-

7 [3]

C₄H₉NO₃ [3] 119.12 [3] Density: 1.195 g/cm³; Boiling point:

260.6°C at 760 mmHg; Flash point:
111.4°C [3]
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While a direct protocol for Cbz-O-methyl-L-serine is unavailable, here is a published synthesis for the

closely related N-Cbz-L-serine methyl ester, which could inform your work.

Synthesis of N-Cbz-L-serine methyl ester [2]: This synthesis starts from L-serine methyl ester
hydrochloride. The procedure is as follows: To a suspension of L-serine methyl ester hydrochloride

(1.00 g, 6.43 mmol) in dioxane (5.00 mL), an aqueous solution of NaHCO₃ (1.62 g, 19.3 mmol in 25.7
mL water) is added. Then, a solution of benzyl chloroformate (Cbz-Cl, 1.10 mL, 7.72 mmol) in

dioxane (15.0 mL) is added. The reaction is stirred at 25 °C for 5 hours. After completion, the reaction
is quenched with 1M HCl, and the aqueous layer is extracted with ethyl acetate. The combined

organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The crude
product is purified by silica gel column chromatography (eluent: 50% ethyl acetate in hexane) to yield

the title compound as a colorless oil in 92% yield [2].

Suggested Workflow for Protocol Development

Based on the information gap, I have created a diagram outlining a logical approach to develop the synthesis

protocol you need.
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Alternative Approaches and Next Steps

Given the lack of a direct source, you may need to derive a synthesis path. Here are some suggestions:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s1535236?utm_src=pdf-body-img
https://www.smolecule.com/products/s1535236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Consult Specialized Databases: Search platforms like SciFinder-n or Reaxys using "Cbz-O-
methyl-L-serine" and related names like "(2S)-2-[[(Benzyloxy)carbonyl]amino]-3-methoxypropanoic
acid" as these tools have more comprehensive reaction data.

Adapt Known Methods: A potential route could involve selectively protecting the carboxylic acid and
amine functions of O-methyl-L-serine, or alternatively, methylating the hydroxyl group of N-Cbz-L-

serine. The synthesis of N-Cbz-L-serine methyl ester shown above [2] demonstrates a standard Cbz-
protection step that could be relevant.

Review Protective Group Chemistry: A general review of the properties and stability of the Cbz
(carbobenzyloxy) protecting group can be found at Organic Chemistry Portal [4], which is useful for

planning synthetic steps.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Data of Related Compounds]. Smolecule, [2026].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
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